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Compound of Interest

Compound Name: PBA-1105b

Cat. No.: B15623202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed guide for the preparation of PBA-1105b stock

solutions in dimethyl sulfoxide (DMSO). While specific quantitative solubility data for PBA-
1105b is not readily available in public literature, this document outlines a protocol based on

the properties of the closely related compound, PBA-1105, and established laboratory

practices for creating high-concentration stock solutions suitable for in vitro and in vivo

research. The provided experimental workflow and recommendations will ensure reliable and

reproducible preparation of PBA-1105b for use in studying its role as an autophagy-targeting

chimeric compound (AUTOTAC).

Introduction
PBA-1105b is a PEGylated derivative of PBA-1105, an autophagy-targeting chimera

(AUTOTAC) that functions by inducing the self-oligomerization of the p62 protein.[1] This action

enhances the autophagic flux of ubiquitinated protein aggregates, making PBA-1105b a

valuable tool for research in areas such as neurodegenerative diseases and other conditions

characterized by protein aggregation. Accurate and consistent preparation of stock solutions is

the first critical step for any experiment. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving organic molecules for biological assays. This document provides a recommended

protocol for preparing PBA-1105b stock solutions in DMSO.
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Quantitative Data for Stock Solution Preparation
Due to the limited availability of precise solubility data for PBA-1105b in DMSO, the following

table provides recommended starting concentrations for stock solutions based on information

available for the parent compound, PBA-1105. Researchers should consider this a starting

point and may need to perform their own solubility tests for higher concentrations. For the

related compound PBA-1105, a pre-made 10 mM solution in DMSO is commercially available,

suggesting good solubility at this concentration.

Parameter Value Notes

Recommended Stock

Concentration
10 mM

A commonly used and likely

achievable concentration for in

vitro studies.

Solvent 100% DMSO
Use high-purity, anhydrous

DMSO to ensure stability.

Storage Temperature -20°C or -80°C
Aliquot to avoid repeated

freeze-thaw cycles.

Long-term Storage -80°C
Recommended for storage

longer than one month.

Experimental Protocol: Preparation of a 10 mM PBA-
1105b Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of PBA-1105b.

Materials:

PBA-1105b powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

(Optional) Sonicator water bath

Workflow Diagram:
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Protocol for PBA-1105b Stock Solution Preparation

Preparation

Storage

Weigh PBA-1105b Powder

Add Anhydrous DMSO

Calculate required volume

Vortex to Dissolve

Ensure tight sealing

Optional: Sonicate

If not fully dissolved

Aliquot into Tubes

Store at -20°C or -80°C

Protect from light

Click to download full resolution via product page

Caption: Workflow for preparing PBA-1105b stock solution in DMSO.
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Procedure:

Determine the required volume: Calculate the volume of DMSO needed to achieve a 10 mM

concentration based on the mass of PBA-1105b and its molecular weight. Note: The exact

molecular weight may vary between batches; always refer to the manufacturer's certificate of

analysis.

Weighing: Carefully weigh the desired amount of PBA-1105b powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

PBA-1105b powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

solution in a water bath for 5-10 minutes at room temperature.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Protect the tubes from light.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling PBA-1105b and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for PBA-1105b and DMSO for detailed safety

information.

Signaling Pathway of PBA-1105b
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PBA-1105b, as an AUTOTAC, leverages the cellular autophagy pathway to clear target

proteins. It induces the self-oligomerization of p62, a key autophagy receptor, which then

recognizes and sequesters ubiquitinated protein aggregates into autophagosomes for

lysosomal degradation.
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PBA-1105b Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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